N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide

• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.26 g/mol
• IUPAC Name: N-[4-(dimethylamino)phenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C13H13N3O4/c1-15(2)10-5-3-9(4-6-10)14-13(17)11-7-8-12(20-11)16(18)19/h3-8H,1-2H3,(H,14,17)
• InChI Key: MOHUPLQYTBERSG-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-]

Description

N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide, also known as Furamidine, is a synthetic compound that belongs to the family of nitrofuran derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry, particularly as an anti-parasitic agent.

Mechanism of Action

N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide exerts its anti-parasitic effects by binding to and inhibiting the activity of the parasite's DNA topoisomerase enzymes. This leads to the accumulation of DNA lesions and ultimately results in the death of the parasite.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide has been shown to have low toxicity in vitro, making it a promising candidate for further development as an anti-parasitic agent. It has also been shown to have good bioavailability and pharmacokinetic properties, making it a potential candidate for oral administration.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has good purity, making it a reliable compound for use in experiments. However, its use is limited by its specificity for parasitic DNA topoisomerase enzymes, which may limit its potential applications in other areas of research.

Future Directions

There are several potential future directions for research on N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide. One area of interest is the development of analogs with improved activity and selectivity against specific parasites. Another area of interest is the development of combination therapies that include N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide in order to improve treatment outcomes. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide and its potential applications in other areas of research.

Synthesis Methods

N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide can be synthesized using a variety of methods, including the reaction between 4-(dimethylamino)aniline and 5-nitro-2-furoic acid, as well as the reaction between 4-(dimethylamino)aniline and 5-nitro-2-furoyl chloride. These methods have been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

N-[4-(dimethylamino)phenyl]-5-nitro-2-furamide has been extensively studied for its potential applications as an anti-parasitic agent. It has been shown to be effective against a variety of parasites, including Trypanosoma brucei, the causative agent of African sleeping sickness, and Leishmania donovani, the causative agent of visceral leishmaniasis. It has also been shown to have potential applications in the treatment of malaria.